Cas no 16656-02-3 (D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate))

• Product Name: D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate)
• CAS No: 16656-02-3
• MF: C₈H₁₈O₁₄P₂
• MW: 400.167645931244
• CID: 172985
• PubChem ID: 130470
• Update Time: 2025-04-19

D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate)
• D-glycero-D-altro-octulose 1,8-bisphosphate
• 1,8-di-O-phosphono-L-glycero-D-altro-oct-2-ulose
• 16656-02-3
• D-glycero-D-altro-octulose-1,8-bisphosphate
• DTXSID10937217
• CHEBI:77854
• D-glycero-D-altro-2-Octulose, 1,8-bis(dihydrogen phosphate)
• 1,8-Di-O-phosphonooct-2-ulose
• Q27147462
• (2S,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxy-7-oxo-8-(phosphonooxy)octyl dihydrogen phosphate
• [(2S,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxy-7-oxo-8-phosphonooxyoctyl] dihydrogen phosphate

• Inchi： 1S/C8H18O14P2/c9-3(1-21-23(15,16)17)5(11)7(13)8(14)6(12)4(10)2-22-24(18,19)20/h3,5-9,11-14H,1-2H2,(H2,15,16,17)(H2,18,19,20)/t3-,5+,6+,7+,8-/m0/s1
• InChI Key： FQNLKWXILWAYPZ-RMJYWKLSSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@H]([C@H]([C@H]([C@@H](C(COP(=O)(O)O)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 400.01717924g/mol
• Monoisotopic Mass: 400.01717924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.7
• Topological Polar Surface Area: 252Ų